(4-Hydroxy-2,3-dimethoxyphenyl)(phenyl)methanone

• CAS No.: 872881-75-9
• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: (4-hydroxy-2,3-dimethoxyphenyl)-phenylmethanone
• InChI: InChI=1S/C15H14O4/c1-18-14-11(8-9-12(16)15(14)19-2)13(17)10-6-4-3-5-7-10/h3-9,16H,1-2H3
• InChI Key: MCDWVKGOMYTRRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1OC)O)C(=O)C2=CC=CC=C2

Description

(4-Hydroxy-2,3-dimethoxyphenyl)(phenyl)methanone is an organic compound with the molecular formula C15H14O4 It is a derivative of methanone, characterized by the presence of hydroxy and methoxy groups on the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Hydroxy-2,3-dimethoxyphenyl)(phenyl)methanone typically involves the reaction of 4-hydroxy-2,3-dimethoxybenzaldehyde with phenylmagnesium bromide, followed by oxidation. The reaction conditions often include:

• Solvent: Anhydrous ether or tetrahydrofuran
• Temperature: Room temperature to reflux
• Reagents: Phenylmagnesium bromide, oxidizing agents such as chromium trioxide or pyridinium chlorochromate

Industrial Production Methods: In an industrial setting, the production of this compound may involve:

• Large-scale Grignard reactions
• Continuous flow reactors to ensure consistent quality and yield
• Use of environmentally friendly oxidizing agents to minimize waste and reduce environmental impact

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically forming quinones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The hydroxy and methoxy groups can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Chromium trioxide, pyridinium chlorochromate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Halogens, nitrating agents, sulfonating agents

Major Products:

Oxidation: Quinones

Reduction: Alcohol derivatives

Substitution: Halogenated, nitrated, or sulfonated derivatives

Chemistry:

• Used as an intermediate in the synthesis of more complex organic molecules.
• Studied for its photochemical properties and potential use in photochromic materials.

Biology:

• Investigated for its potential antioxidant properties due to the presence of hydroxy and methoxy groups.

Medicine:

• Explored for its potential anti-inflammatory and anticancer activities.

Industry:

• Utilized in the production of dyes and pigments.
• Potential applications in the development of new materials with specific electronic properties.

Mechanism of Action

The mechanism of action of (4-Hydroxy-2,3-dimethoxyphenyl)(phenyl)methanone involves its interaction with various molecular targets and pathways:

Antioxidant Activity: The hydroxy and methoxy groups can donate electrons to neutralize free radicals.

Anti-inflammatory Activity: The compound may inhibit the production of pro-inflammatory cytokines.

Anticancer Activity: It may induce apoptosis in cancer cells by activating specific signaling pathways.

Comparison with Similar Compounds

• (4-Hydroxyphenyl)(phenyl)methanone
• (4-Methoxyphenyl)(phenyl)methanone
• (2,3-Dimethoxyphenyl)(phenyl)methanone

Comparison:

(4-Hydroxyphenyl)(phenyl)methanone: Lacks the additional methoxy groups, which may affect its reactivity and biological activity.

(4-Methoxyphenyl)(phenyl)methanone: Lacks the hydroxy group, potentially reducing its antioxidant properties.

(2,3-Dimethoxyphenyl)(phenyl)methanone: Lacks the hydroxy group, which may influence its chemical reactivity and biological effects.

The unique combination of hydroxy and methoxy groups in (4-Hydroxy-2,3-dimethoxyphenyl)(phenyl)methanone contributes to its distinct chemical and biological properties, making it a compound of significant interest in various fields of research.